Cas no 1672-33-9 (3,6-bis(methylsulfanyl)-1,2-dihydro-1,2,4,5-tetrazine)
1672-33-9 structure
Product Name:3,6-bis(methylsulfanyl)-1,2-dihydro-1,2,4,5-tetrazine
CAS No:1672-33-9
MF:C4H8N4S2
MW:176.263116836548
MDL:MFCD03931477
CID:1347261
Update Time:2025-08-03
3,6-bis(methylsulfanyl)-1,2-dihydro-1,2,4,5-tetrazine Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4,5-Tetrazine, 1,2-dihydro-3,6-bis(methylthio)-
- 3,6-bis(methylsulfanyl)-1,2-dihydro-1,2,4,5-tetrazine
- 1,2,4,5-Tetrazine, 1,4-dihydro-3,6-bis(methylthio)-
-
- MDL: MFCD03931477
- Inchi: 1S/C4H8N4S2/c1-9-3-5-7-4(10-2)8-6-3/h1-2H3,(H,5,6)(H,7,8)
- InChI Key: LNYJEPPVBXMFNT-UHFFFAOYSA-N
- SMILES: N1C(SC)=NNC(SC)=N1
Computed Properties
- Exact Mass: 176.01924
- Monoisotopic Mass: 176.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.54±0.1 g/cm3(Predicted)
- Melting Point: 194-198 °C
- Boiling Point: 262.0±23.0 °C(Predicted)
- PSA: 48.78
- pka: -0.67±0.20(Predicted)
3,6-bis(methylsulfanyl)-1,2-dihydro-1,2,4,5-tetrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-298011-1g |
3,6-bis(methylsulfanyl)-1,2-dihydro-1,2,4,5-tetrazine |
1672-33-9 | 1g |
$0.0 | 2023-09-06 | ||
| Enamine | EN300-298011-1.0g |
3,6-bis(methylsulfanyl)-1,2-dihydro-1,2,4,5-tetrazine |
1672-33-9 | 1.0g |
$0.0 | 2023-02-28 |
3,6-bis(methylsulfanyl)-1,2-dihydro-1,2,4,5-tetrazine Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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